Cas no 2734778-92-6 (1-(2-(Benzyloxy)phenyl)-2,2-dichloroethanol)

• Product Name: 1-(2-(Benzyloxy)phenyl)-2,2-dichloroethanol
• CAS No: 2734778-92-6
• MF: C₁₅H₁₄Cl₂O₂
• MW: 297.18
• CID: 5080401
• Update Time: 2025-11-06

1-(2-(Benzyloxy)phenyl)-2,2-dichloroethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-(Benzyloxy)phenyl)-2,2-dichloroethanol

• Inchi： 1S/C15H14Cl2O2/c16-15(17)14(18)12-8-4-5-9-13(12)19-10-11-6-2-1-3-7-11/h1-9,14-15,18H,10H2
• InChI Key： PCCMTYSIHQAZMG-UHFFFAOYSA-N
• SMILES： C1C(C(O)C(Cl)Cl)=C(C=CC=1)OCC1=CC=CC=C1

Additional information on 1-(2-(Benzyloxy)phenyl)-2,2-dichloroethanol

Comprehensive Overview of 1-(2-(Benzyloxy)phenyl)-2,2-dichloroethanol (CAS No. 2734778-92-6)

1-(2-(Benzyloxy)phenyl)-2,2-dichloroethanol (CAS No. 2734778-92-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound features a benzyloxy group attached to a phenyl ring, coupled with a dichloroethanol moiety, making it a subject of interest for synthetic chemists and material scientists alike. Its molecular formula and intricate structure contribute to its versatility in various experimental and industrial contexts.

The synthesis of 1-(2-(Benzyloxy)phenyl)-2,2-dichloroethanol involves multi-step organic reactions, often starting from readily available precursors like 2-(benzyloxy)benzaldehyde. Researchers frequently explore its reactivity patterns, particularly the role of the dichloroethanol group in nucleophilic substitution reactions. Recent studies highlight its potential as an intermediate in the development of novel pharmaceutical agents, especially in targeting enzyme inhibition or modulating biological pathways. Its CAS No. 2734778-92-6 serves as a critical identifier in global chemical databases, ensuring accurate referencing in patents and publications.

In the context of current trends, 1-(2-(Benzyloxy)phenyl)-2,2-dichloroethanol aligns with the growing demand for high-value chemical intermediates in drug discovery. Searches for terms like "benzyloxy phenyl derivatives" or "dichloroethanol applications" have surged, reflecting its relevance in academic and industrial queries. Additionally, its structural similarity to bioactive molecules has spurred investigations into its potential as a building block for APIs (Active Pharmaceutical Ingredients), a topic frequently explored in AI-driven drug design platforms.

From a safety and handling perspective, 1-(2-(Benzyloxy)phenyl)-2,2-dichloroethanol requires standard laboratory precautions, including proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, its chlorinated components warrant careful disposal practices to align with environmental regulations. This aspect resonates with the increasing focus on green chemistry and sustainable synthesis methods, a hot topic in modern chemical research.

The compound’s physicochemical properties, such as solubility in organic solvents like dichloromethane or ethyl acetate, further enhance its utility in purification and formulation processes. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize its purity and confirm its structural integrity. Such details are crucial for researchers querying "CAS 2734778-92-6 analysis methods" or "spectral data of benzyloxy phenyl compounds."

In summary, 1-(2-(Benzyloxy)phenyl)-2,2-dichloroethanol (CAS No. 2734778-92-6) represents a compelling case study in the intersection of synthetic chemistry and applied research. Its multifaceted applications, coupled with its alignment with trending scientific inquiries, underscore its importance in contemporary chemical innovation. As exploration of specialty chemicals continues to expand, this compound is poised to remain a focal point in both academic and industrial settings.